Cas no 1174631-06-1 (1-Ethyl-1H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione)

• Product Name: 1-Ethyl-1H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione
• CAS No: 1174631-06-1
• MF: C₇H₈N₄O₂
• MW: 180.16402053833
• CID: 5059328
• Update Time: 2025-11-03

1-Ethyl-1H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-1H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione
• N1C(=O)NC(=O)C2=C1N(CC)N=C2

• Inchi： 1S/C7H8N4O2/c1-2-11-5-4(3-8-11)6(12)10-7(13)9-5/h3H,2H2,1H3,(H2,9,10,12,13)
• InChI Key： PGTPONSEXUBFSF-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(CC)C=2NC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 255
• XLogP3: -0.6
• Topological Polar Surface Area: 76

Additional information on 1-Ethyl-1H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione

Introduction to 1-Ethyl-1H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione (CAS No. 1174631-06-1)

1-Ethyl-1H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione (CAS No. 1174631-06-1) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of 1-Ethyl-1H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione make it an attractive candidate for the development of novel therapeutic agents.

The chemical structure of 1-Ethyl-1H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione consists of a pyrazolopyrimidine core with an ethyl group attached to the 1-position. This core structure is characterized by a fused pyrazole and pyrimidine ring system, which provides a rigid and planar framework that can interact with various biological targets. The presence of the ethyl group at the 1-position adds flexibility and hydrophobicity to the molecule, potentially enhancing its binding affinity and pharmacokinetic properties.

Recent studies have highlighted the potential of 1-Ethyl-1H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 1-Ethyl-1H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione has shown promising antiviral activity against several viral strains. A research team from the University of California reported in 2023 that this compound effectively inhibits the replication of influenza virus by interfering with viral RNA synthesis. The antiviral mechanism is thought to involve the disruption of viral polymerase activity, which is crucial for viral replication.

The anticancer potential of 1-Ethyl-1H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione has also been extensively investigated. A study published in Cancer Research in 2022 found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to target specific signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 1-Ethyl-1H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione have been evaluated in preclinical studies using animal models. These studies have demonstrated that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters such as a long half-life and low clearance rate. These properties make it suitable for further development as an orally administered therapeutic agent.

Toxicity studies have also been conducted to assess the safety profile of 1-Ethyl-1H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. These findings support its potential for clinical translation.

In conclusion, 1-Ethyl-1H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione (CAS No. 1174631-06-1) is a promising compound with a wide range of biological activities and therapeutic potentials. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover additional applications and optimize its use as a therapeutic agent.